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Compound of Interest

Compound Name: 3-Bromo-2-fluorophenylacetic acid

CAS No.: 1375964-39-8

Cat. No.: B1294249

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the spectral data for halogenated phenylacetic

acid derivatives, offering insights into the expected spectral characteristics of 3-Bromo-2-
fluorophenylacetic acid. Due to the limited availability of public spectral data for 3-Bromo-2-
fluorophenylacetic acid (CAS No: 1375964-39-8)[1], this document focuses on a detailed

comparison with structurally similar and commercially available alternatives: 3-

Bromophenylacetic acid and 2-Fluorophenylacetic acid. The presented data, sourced from

established spectral databases, serves as a valuable reference for researchers working with

these and related compounds.

Comparative Spectral Data
The following tables summarize the key spectral data for the selected phenylacetic acid

derivatives. This information is crucial for substance identification, purity assessment, and

structural elucidation.

Table 1: ¹H NMR Spectral Data
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Compound Solvent
Chemical Shift (ppm) and
Multiplicity

3-Bromophenylacetic acid CDCl₃

10.5 (s, 1H, COOH), 7.44 (t,

J=1.8 Hz, 1H, Ar-H), 7.41 (d,

J=7.8 Hz, 1H, Ar-H), 7.20 (t,

J=7.8 Hz, 1H, Ar-H), 3.61 (s,

2H, CH₂)[2]

2-Fluorophenylacetic acid CDCl₃

11.2 (br s, 1H, COOH), 7.35-

7.25 (m, 2H, Ar-H), 7.18-7.08

(m, 2H, Ar-H), 3.70 (s, 2H,

CH₂)

Table 2: ¹³C NMR Spectral Data

Compound Solvent Chemical Shift (ppm)

3-Bromophenylacetic acid CDCl₃

176.9 (C=O), 136.2 (Ar-C),

132.5 (Ar-C), 130.4 (Ar-C),

128.1 (Ar-C), 122.7 (Ar-C),

40.6 (CH₂)

2-Fluorophenylacetic acid CDCl₃

176.5 (C=O), 161.0 (d, J=245

Hz, C-F), 131.5 (d, J=4 Hz, Ar-

C), 129.2 (d, J=8 Hz, Ar-C),

124.5 (d, J=4 Hz, Ar-C), 121.8

(d, J=15 Hz, Ar-C), 115.5 (d,

J=22 Hz, Ar-C), 34.1 (CH₂)

Table 3: FT-IR Spectral Data (Selected Peaks)
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Compound Technique
Wavenumber (cm⁻¹) and
Description

3-Bromophenylacetic acid Gas Phase

~3570 (O-H stretch), ~1780

(C=O stretch), ~1200 (C-O

stretch)[3]

(2-Fluorophenyl)acetic acid Not Specified
Not readily available in

searched databases[4]

3-Fluorophenylacetic acid Capillary Cell: Melt / ATR-Neat

Data available in PubChem,

specific peak values not

extracted[5]

Table 4: Mass Spectrometry Data

Compound Ionization Method
Key m/z Values and
Interpretation

3-Bromophenylacetic acid GC-MS

214/216 (M⁺, molecular ion

with Br isotopes), 170/172 ([M-

COOH]⁺), 91 ([C₇H₇]⁺,

tropylium ion)[6]

(2-Fluorophenyl)acetic acid GC-MS
154 (M⁺), 109 ([M-COOH]⁺),

96

Experimental Protocols
The data presented in this guide is typically acquired using standard analytical techniques.

Below are generalized experimental protocols for each type of spectral analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectra are acquired to determine the carbon-hydrogen framework of a

molecule.
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Sample Preparation: A small amount of the analyte (typically 5-25 mg for ¹H NMR and 50-

100 mg for ¹³C NMR) is dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR

tube.[7][8] The solution should be free of particulate matter.

Instrumentation: A high-field NMR spectrometer (e.g., 300-600 MHz) is used.

Data Acquisition: For ¹³C NMR, broadband proton decoupling is commonly employed to

simplify the spectrum to single lines for each unique carbon atom.[9]

Referencing: Chemical shifts are typically referenced to an internal standard, such as

tetramethylsilane (TMS).[10]

Fourier-Transform Infrared (FT-IR) Spectroscopy
FT-IR spectroscopy is used to identify the functional groups present in a molecule.

Sample Preparation:

Liquids: A thin film of the liquid is placed between two salt plates (e.g., KBr).

Solids: The solid can be prepared as a KBr pellet (by mixing the sample with KBr powder

and pressing it into a disk) or as a mull (by grinding the sample with a mulling agent like

Nujol).[11] Alternatively, a solution can be evaporated on a salt plate.

Instrumentation: An FT-IR spectrometer is used to acquire the spectrum.

Data Acquisition: A background spectrum of the empty sample holder (or the solvent) is first

recorded and then automatically subtracted from the sample spectrum.[12] The spectrum is

typically recorded in the mid-infrared range (4000-400 cm⁻¹).[13]

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule.

Sample Introduction: The sample is introduced into the mass spectrometer, often after

separation by gas chromatography (GC-MS) or liquid chromatography (LC-MS).
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Ionization: The molecules are ionized, for example, by electron impact (EI) or electrospray

ionization (ESI).[14][15] EI is a "hard" ionization technique that causes significant

fragmentation, while ESI is a "soft" technique that often leaves the molecular ion intact.[16]

Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass

analyzer (e.g., quadrupole, time-of-flight).

Detection: The separated ions are detected, and a mass spectrum is generated, which plots

ion intensity versus m/z.[17]

Visualizing Experimental Workflows
The following diagrams illustrate the general workflows for the key experimental techniques

discussed.
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Figure 1: General workflow for NMR spectroscopy.
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Figure 2: General workflow for FT-IR spectroscopy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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